(3-amino-1-trityl-1H-indazol-5-yl)(3,5-difluorophenyl)methanone

• Molecular Formula: C33H23F2N3O
• Molecular Weight: 515.5 g/mol
• IUPAC Name: (3-amino-1-tritylindazol-5-yl)-(3,5-difluorophenyl)methanone
• InChI: InChI=1S/C33H23F2N3O/c34-27-18-23(19-28(35)21-27)31(39)22-16-17-30-29(20-22)32(36)37-38(30)33(24-10-4-1-5-11-24,25-12-6-2-7-13-25)26-14-8-3-9-15-26/h1-21H,(H2,36,37)
• InChI Key: RLMPFIRGRBAWTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C5=C(C=C(C=C5)C(=O)C6=CC(=CC(=C6)F)F)C(=N4)N

Description

(3-amino-1-trityl-1H-indazol-5-yl)(3,5-difluorophenyl)methanone is a useful research compound. Its molecular formula is C33H23F2N3O and its molecular weight is 515.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[5-(3,5-Difluoro-benzoyl)-1-trityl-1H-indazol-3-yl]-2,2,2-trifluoro-acetamide (6.12 g, 10 mmol) was heated at 100° C. in a mixture isopropanol/tetrahydrofuran 8:2 (100 mL) and triethylamine (12.2 mL) for 48 hours. The volatiles were partially evaporated and the resulting mixture cooled and filtered. The solid was washed with diethyl ether. After drying under vacuum at 70° C. the title compound was obtained as a white solid (5.1 g, 99% yield).